Cas no 377780-72-8 (2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 377780-72-8
• MF: C₁₃H₁₈BBrO₂
• MW: 296.995823383331
• MDL: MFCD01632210
• CID: 303625
• PubChem ID: 3834834
• Update Time: 2025-06-20

2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(Bromomethyl)benzeneboronic acid pinacol ester
• 2-Bromomethylphenylboronic acid pinacol ester
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl Bromide
• 1,3,2-Dioxaborolane,2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-
• 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• NULL
• 2-(Bromomethyl)phenylboronic Acid Pinacol Ester
• (2-Bromomethylphenyl)Boronic Acid, Pinacol Ester
• 2-BROMOMETHYLPHENYLBORONIC ACID, PINACOL ESTER
• 2-(Bromomethyl)benzeneboronic acid, pinacol ester
• AMTB373
• 2-Bromoethylphenylboronic acid pinacol ester
• 2-(bromomethyl)phenylboronic pinacol ester
• 2-(2-(bromomethylphenyl-4,4,5,5-Tetramethyl-1,3,2-dioxaborolane
• FT-0644532
• AB09488
• 2-Bromomethylphenyl boronic acid pinacol ester
• EN300-155798
• MFCD01632210
• DTXSID60397089
• ROIXSNLOYHDYBP-UHFFFAOYSA-N
• CS-W013977
• 377780-72-8
• A823868
• 2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane;2-Bromomethylphenylboronic acid pinacol ester
• AM90094
• SCHEMBL2586990
• T3393
• SY047736
• 2-Bromomethylphenylboronic acid pinacol ester, 95%
• AKOS015960316
• 2-[2-(bromomethyl)-phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (2-(BROMOMETHYL)PHENYL)BORONIC ACID PINACOL ESTER
• AS-2478
• DB-010355
• 2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD01632210
• Inchi： 1S/C13H18BBrO2/c1-12(2)13(3,4)17-14(16-12)11-8-6-5-7-10(11)9-15/h5-8H,9H2,1-4H3
• InChI Key： ROIXSNLOYHDYBP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 296.05800
• Monoisotopic Mass: 296.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data available
• Density: 1.26
• Melting Point: 84.0 to 88.0 deg-C
• Boiling Point: 360.6℃ at 760 mmHg
• Flash Point: 171.9±23.2 °C
• Refractive Index: 1.524
• PSA: 18.46000
• LogP: 2.88070

2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 2-[2-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 377780-72-8)

2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with the CAS number 377780-72-8, is a versatile compound widely used in the field of organic synthesis and medicinal chemistry. This compound is particularly valuable for its role in the synthesis of boron-containing intermediates and its applications in the development of pharmaceuticals and materials science. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of this compound.

The molecular formula of 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is C₁₃H₁₉BO₂Br. The compound features a dioxaborolane ring with a bromomethyl-substituted phenyl group attached to one of the carbon atoms. The presence of the bromomethyl group and the boron atom in the dioxaborolane ring makes this compound a valuable building block for various synthetic transformations.

The synthesis of 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves several steps. One common approach is to start with 2-bromomethylbenzeneboronic acid and react it with pinacol under palladium catalysis to form the desired product. This method is well-documented in the literature and has been optimized for high yields and purity. The use of palladium catalysts ensures efficient coupling reactions and minimizes side products.

In recent years, there has been significant interest in the use of boron-containing compounds like 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane for medicinal chemistry applications. These compounds are often used as intermediates in the synthesis of boronic acids and esters, which are crucial for Suzuki-Miyaura coupling reactions. Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds and is widely used in the synthesis of complex organic molecules, including pharmaceuticals.

The versatility of 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane extends beyond its use as a synthetic intermediate. It has also been explored for its potential in materials science. For instance, boron-containing compounds can be used to modify polymers and improve their properties such as thermal stability and mechanical strength. Recent studies have shown that incorporating boron-containing groups into polymer chains can enhance their performance in various applications.

In the context of drug discovery and development, 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been utilized to synthesize novel compounds with potential therapeutic effects. For example, researchers have used this compound to develop new anti-cancer agents by incorporating it into drug molecules that target specific cancer pathways. The bromomethyl group provides a reactive site for further functionalization, allowing for the creation of diverse chemical structures with tailored biological activities.

The safety profile of 2-[2-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is an important consideration in its use. While it is not classified as a hazardous material or controlled substance under current regulations (as of 2023), proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 2-[2-(Bromomethyl)phenyl]-4,4,,5-tetramethyl-1,,3,,dioxaborolane (CAS No. 377780-72-8) is a highly valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique chemical structure makes it an excellent building block for synthesizing complex molecules with diverse functionalities. Ongoing research continues to explore new uses and improvements in its synthesis methods, further solidifying its importance in both academic and industrial settings.